Cas no 61847-85-6 (1-Pentacosyne)

• Product Name: 1-Pentacosyne
• CAS No: 61847-85-6
• MF: C₂₅H₄₈
• MW: 348.648628234863
• CID: 390719
• PubChem ID: 54368215
• Update Time: 2025-04-19

1-Pentacosyne Chemical and Physical Properties

Names and Identifiers

• 1-Pentacosyne
• pentacos-1-yne
• 61847-85-6
• DTXSID70710881

• Inchi： 1S/C25H48/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h1H,4-25H2,2H3
• InChI Key： PSVIFCMEORUFBZ-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCC)CCCCCCCCCCCC#C

Computed Properties

• Exact Mass: 348.376
• Monoisotopic Mass: 348.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 12.7